Cas no 94442-10-1 (o-Cresolphthalein complexone disodium salt)

o-Cresolphthalein complexone disodium salt is a metallochromic indicator widely used in complexometric titrations, particularly for calcium determination. Its high selectivity for calcium ions in alkaline media makes it valuable in clinical and analytical chemistry applications. The disodium salt form enhances solubility in aqueous solutions, ensuring consistent performance in endpoint detection. The compound exhibits a sharp color transition from pink to blue upon calcium binding, providing clear visual or spectrophotometric detection. Its stability and reproducibility make it suitable for standardized assays, including water hardness testing and serum calcium analysis. The reagent is compatible with EDTA titrations, offering reliable results in both manual and automated systems.

o-Cresolphthalein complexone disodium salt structure

94442-10-1 structure

Product Name:o-Cresolphthalein complexone disodium salt

CAS No:94442-10-1

MF:C₃₂H₃₂N₂NaO₁₂

MW:659.592460632324

CID:61721

PubChem ID:23704365

Update Time:2025-10-29

o-Cresolphthalein complexone disodium salt Chemical and Physical Properties

Names and Identifiers

- o-Cresolphthalein complexone disodium salt
- Disodium dihydrogen N,N'-[(3-oxo-(3H)-isobenzofuran-1-ylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxylatomethyl)glycinate]
- sodium,2-[(Z)-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-[3-[[bis(carboxymethyl)amino]methyl]-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene]methyl]benzoate
- Disodium dihydrogen N,N'-((3-oxo-(3H)-isobenzofuran-1-ylidene)bis((6-hydroxy-5-methyl-3,1-phenylene)methylene))bis(N-(carboxylatomethyl)glycinate)
- EINECS 305-335-9
- Glycine, N,N′-[(3-oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)-, disodium salt (9CI)
- sodium;2-[(Z)-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-[3-[[bis(carboxymethyl)amino]methyl]-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene]methyl]benzoate
- 94442-10-1
- NS00122676
- SCHEMBL4950022
- Inchi： 1S/C32H32N2O12.Na/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42;/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42);
- InChI Key： KPKPKIJMETWMLP-UHFFFAOYSA-N
- SMILES： [Na].O=C(CN(CC1C(O)=C(C)C=C(C2(C3C(=CC=CC=3)C(=O)O2)C2C=C(CN(CC(O)=O)CC(O)=O)C(O)=C(C)C=2)C=1)CC(O)=O)O

Computed Properties

Exact Mass: 680.15900
Monoisotopic Mass: 658.17746871g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 47
Rotatable Bond Count: 15
Complexity: 1290
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing
Topological Polar Surface Area: 233Å²

Experimental Properties

PSA: 228.10000
LogP: -0.55010

o-Cresolphthalein complexone disodium salt Pricemore >>

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